N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-N'-[(E)-(2-fluorophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H12Cl2FN3O2/c17-12-6-5-10(13(18)7-12)8-20-15(23)16(24)22-21-9-11-3-1-2-4-14(11)19/h1-7,9H,8H2,(H,20,23)(H,22,24)/b21-9+
• InChI Key: HRLRGZKLFZKYJQ-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C(=O)NCC2=C(C=C(C=C2)Cl)Cl)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C(=O)NCC2=C(C=C(C=C2)Cl)Cl)F
• Molecular Formula: C16H12Cl2FN3O2
• Molecular Weight: 368.2 g/mol

Description

N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide, also known as DFB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DFB is a member of the hydrazinecarboxamide family of compounds and has been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer growth. N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide has been shown to possess a wide range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial properties. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, and to induce apoptosis in cancer cells. N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide has also been shown to possess antimicrobial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide in lab experiments is its wide range of biological activities, which make it a useful tool for studying various biochemical and pharmacological processes. However, N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide. One area of interest is the development of more efficient synthesis methods for N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide and related compounds. Another area of interest is the elucidation of the exact mechanism of action of N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide, which could lead to the development of more effective therapeutic agents. Additionally, further studies are needed to evaluate the safety and efficacy of N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide in preclinical and clinical settings. Finally, the potential applications of N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide in other fields, such as materials science and nanotechnology, should also be explored.

Scientific Research Applications

N-(2,4-dichlorobenzyl)-2-[2-(2-fluorobenzylidene)hydrazino]-2-oxoacetamide has been shown to possess a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.